Cas no 1054314-53-2 (2-(4,4-difluorocyclohexyl)ethanamine)

• Product Name: 2-(4,4-difluorocyclohexyl)ethanamine
• CAS No: 1054314-53-2
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• MDL: MFCD13189567
• CID: 1057255
• Update Time: 2025-10-24

2-(4,4-difluorocyclohexyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-Difluorocyclohexyl)ethanamine
• 4,4-difluoro-Cyclohexaneethanamine
• 4,4-Difluorocyclohexaneethanamine
• CYCLOHEXANEETHANAMINE,4,4-DIFLUORO
• C8H15F2N
• 6024AJ
• AB68667
• SY021895
• 2-(4,4-DIFLUOROCYCLOHEXYL)ETHAN-1-AMINE
• 2-(4,4-difluorocyclohexyl)ethanamine

• MDL： MFCD13189567
• Inchi： 1S/C8H15F2N/c9-8(10)4-1-7(2-5-8)3-6-11/h7H,1-6,11H2
• InChI Key： GNHDMWBANSWSNL-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCN)CC1)F

Computed Properties

• Exact Mass: 163.11700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 2.86100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(4,4-difluorocyclohexyl)ethanamine

Introduction to 2-(4,4-difluorocyclohexyl)ethanamine (CAS No. 1054314-53-2)

2-(4,4-difluorocyclohexyl)ethanamine, also known by its CAS number 1054314-53-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of amines and features a cyclohexyl ring with two fluorine atoms at the 4-position, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-(4,4-difluorocyclohexyl)ethanamine is characterized by its cyclohexyl ring substituted with two fluorine atoms and an ethylamine group. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. These properties make it an attractive scaffold for the design of drugs targeting specific receptors or enzymes.

Recent studies have explored the potential of 2-(4,4-difluorocyclohexyl)ethanamine in various therapeutic areas. One notable application is in the field of central nervous system (CNS) disorders. Research has shown that compounds with similar structures exhibit potent activity as serotonin reuptake inhibitors (SRIs), which are commonly used in the treatment of depression and anxiety disorders. The introduction of fluorine atoms into the cyclohexyl ring can enhance the lipophilicity and metabolic stability of these compounds, potentially improving their efficacy and safety profiles.

In addition to its potential as an SRI, 2-(4,4-difluorocyclohexyl)ethanamine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that compounds with a similar structure can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This makes 2-(4,4-difluorocyclohexyl)ethanamine a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(4,4-difluorocyclohexyl)ethanamine have also been extensively studied. Its lipophilic nature allows it to cross biological membranes easily, which is crucial for its distribution and bioavailability. However, this property must be balanced against potential toxicity concerns. Preclinical studies have shown that 2-(4,4-difluorocyclohexyl)ethanamine exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

In terms of safety and toxicity, preliminary studies have indicated that 2-(4,4-difluorocyclohexyl)ethanamine is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects.

The synthesis of 2-(4,4-difluorocyclohexyl)ethanamine involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1-bromo-2-(4,4-difluorocyclohexyl)ethane with ammonia or an amine derivative under appropriate conditions. The choice of reagents and solvents can significantly impact the efficiency and selectivity of the reaction.

Beyond its therapeutic applications, 2-(4,4-difluorocyclohexyl)ethanamine has also found use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. Researchers have utilized this compound to synthesize novel derivatives with enhanced potency or selectivity for specific targets.

In conclusion, 2-(4,4-difluorocyclohexyl)ethanamine (CAS No. 1054314-53-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting CNS disorders, inflammation, and other diseases. Ongoing research continues to uncover new applications and optimize its use in various fields.